kuujia.com
  • JA
  • KO
  • DE
  • IT
  • AR
  • ES
  • FR
  • NL
  • PT
  1. Article List
  2. Solvents and Organic Chemicals
  3. Organic Compounds
  • Catalysts and Inorganic Chemicals
  • Solvents and Organic Chemicals
  • Natural Products and Extracts
  • Material Chemicals
  • Other
  • Pharmaceutical and Biochemical Products
  • Pesticide Chemicals
  • Catalysts
  • Inorganic Compounds
  • Organic Solvents
  • Organic Compounds
  • Pharmaceutical Active Ingredients
  • Pharmaceutical Intermediates
  • Pharmaceutical Impurities
  • Medicinal Building Blocks
  • Medical
  • Pesticide Active Ingredients
  • Pesticide Intermediates
  • Pesticides
  • Fertilizers
  • Plant Extracts
  • Animal Extracts
  • Natural Pigments
  • Natural Toxins
  • Flavors and Fragrances
  • High Polymer Materials
  • Colorants and Pigments
  • Paints and Varnishes
  • Electrical Materials
  • Chemical Reagents
  • Chemical additives
  • Element

Recommended suppliers

Organic Compounds


Organic Compounds
Hydrocarbons Aldehyde/Ketone Alcohol/Ether Acids/Esters Amines/Sulfonamides cyanides/Cyanides Heterocyclic Compounds Organic Halides Benzenoids Organoheterocyclic compounds Organic oxygen compounds Lipids and lipid-like molecules Organic nitrogen compounds Organic acids and derivatives Alkaloids and derivatives Organosulfur compounds Phenylpropanoids and polyketides Organometallic compounds Organohalogen compounds Organic 1,3-dipolar compounds Organic Polymers Nucleosides, nucleotides, and analogues Acetylides Organic salts Hydrocarbon derivatives Organophosphorus compounds Lignans, neolignans and related compounds Carbides Allenes

Recommended articles

  • Tetrabutylammonium Fluoride: A Catalyst for Chemical Synthesis and Biopharmaceutical Applications
    Tetrabutylammonium Fluoride: A Catalyst for Chemical Synthesis and Biopharmaceutical Applications Introduction Tetrabutylammonium fluoride (TBAF), a quaternary ammonium salt with the chemical formula (C₄H₉)₄N⁺F⁻, has emerged as a transformative reagent in modern chemistry and pharmaceutical research. Originally developed as a source of "naked" fluoride ions in aprotic solvents, TBAF transcends its...
    2025-06-23
    Author: Kenneth Peterson
    Page View: 937
  • Norfloxacin-Based Therapeutic Strategies in Chemical Biopharmaceuticals: A Review of Emerging Trends and Applications
    2025-05-06
    Author: Feng Qin
    Page View: 905
  • Morpholinoethanesulfonic Acid: A Novel Therapeutic Agent in Chemical Biopharmaceuticals
    Morpholinoethanesulfonic acid (MES) has emerged from its conventional role as a biochemical buffer to demonstrate significant therapeutic potential in modern biopharmaceutical applications. This zwitterionic organic compound, chemically known as 2-(N-morpholino)ethanesulfonic acid, possesses unique physicochemical properties that enable novel interactions with biological systems. Beyond...
    2025-07-16
    Author: Yi Gao
    Page View: 861
  • Manganese Tetroxide: Properties, Synthesis, and Pharmacological Applications
    Manganese Tetroxide: Properties, Synthesis, and Pharmacological Applications Introduction to Manganese Tetroxide Manganese tetroxide (MnO₂) is a dark purple or black inorganic compound that has garnered significant attention due to its versatile chemical properties and wide range of applications. It belongs to the family of manganese oxides and is characterized by its formula MnO₂, which reflects...
    2025-06-16
    Author: Edward Green
    Page View: 873
  • Benzyl Alcohol in Chemical Biopharmaceuticals: A Comprehensive Review
    Benzyl Alcohol in Chemical Biopharmaceuticals: A Comprehensive Review Introduction Benzyl alcohol, a simple yet versatile compound with the formula C₆H₅CH₂OH, has found significant applications in various fields, including chemical biopharmaceuticals. This article delves into the comprehensive review of benzyl alcohol's role in chemical biopharmaceuticals, exploring its synthesis, applications,...
    2025-06-19
    Author: Xin Su
    Page View: 866

Recommended products

© 2026 - Kuujia All rights reserved.